![molecular formula C15H20N2O3S B2981145 (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide CAS No. 1198062-18-8](/img/structure/B2981145.png)
(E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide
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Description
(E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide, also known as OPPTS, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Properties
Research on (E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide derivatives emphasizes innovative synthesis techniques and characterizations. For instance, the diastereoselective synthesis of novel pyrrolidine or pyrrolizine-fused benzosultams via 1,3-dipolar cycloadditions showcases the chemical versatility of these compounds. This process involves the creation of various (E)-N-(2-formylphenyl)-N-alkyl-2-phenylethenesulfonamides derivatives, highlighting their potential in constructing complex molecular architectures (Ghandi et al., 2015). Additionally, the base-free transfer hydrogenation of ketones using specific precatalysts reflects the compounds' applicability in catalysis, offering an environmentally friendly alternative to traditional methods by avoiding basic additives and halide abstractors (Ruff et al., 2016).
Biological Evaluation and Potential Therapeutic Uses
The synthesis and biological evaluation of substituted benzenesulfonamides as potent membrane-bound phospholipase A2 inhibitors demonstrate the therapeutic relevance of these compounds. This study indicates their potential in addressing inflammatory conditions and heart diseases, showcasing the relationship between chemical structure and biological activity (Oinuma et al., 1991). Furthermore, novel indenopyridine derivatives showing significant anticancer activity highlight the potential of this compound-related compounds in oncological research. These compounds were found to be effective against breast cancer cell lines, suggesting their role in developing new anticancer agents (Ghorab & Al-Said, 2012).
properties
IUPAC Name |
(E)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3S/c18-15-8-4-11-17(15)12-5-10-16-21(19,20)13-9-14-6-2-1-3-7-14/h1-3,6-7,9,13,16H,4-5,8,10-12H2/b13-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAXJJIVCTNUOQQ-UKTHLTGXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CCCNS(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)N(C1)CCCNS(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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